Cas no 91008-85-4 (3-Hexanol, 2,5-dimethyl-, acetate)

• Product name: 3-Hexanol, 2,5-dimethyl-, acetate
• CAS No: 91008-85-4
• MF: C₈H₁₈O^.C₂H₄O₂
• MW: 190.27988
• CID: 1963604
• PubChem ID: 537590

3-Hexanol, 2,5-dimethyl-, acetate Chemical and Physical Properties

Names and Identifiers

• 3-Hexanol, 2,5-dimethyl-, acetate
• HFVPVZQUSNUHCQ-UHFFFAOYSA-N
• 1-Isopropyl-3-methylbutyl acetate #
• UNII-9YCB5H93KC
• 3-Hexanol, 2,5-dimethyl-, 3-acetate
• 91008-85-4
• 2,5-dimethylhexan-3-yl acetate
• 2,5-Dimethyl-3-hexyl acetate
• 9YCB5H93KC
• 3-Acetoxy-2,5-dimethyl-hexane
• 2,5-Dimethyl-3-hexanol acetate
• AKOS006275114

• Inchi： InChI=1S/C10H20O2/c1-7(2)6-10(8(3)4)12-9(5)11/h7-8,10H,6H2,1-5H3
• InChI Key： HFVPVZQUSNUHCQ-UHFFFAOYSA-N
• SMILES： CC(C)CC(C(C)C)OC(=O)C

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų